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Compound of Interest

Compound Name: Corymbol

Cat. No.: B14762852 Get Quote

Disclaimer: The substance "Corymbol" is not found in standard chemical databases. It is

highly likely that this is a misspelling or a trivial name for Corymbosin, a flavonoid with CAS

number 18103-41-8. This document provides disposal procedures based on the assumption

that the substance in question is Corymbosin and incorporates general best practices for

laboratory chemical waste disposal. It is imperative to obtain the official Safety Data Sheet

(SDS) from the chemical supplier and consult with your institution's Environmental Health and

Safety (EHS) office for specific guidance before handling or disposing of this substance.

This guide is intended for researchers, scientists, and drug development professionals to

provide essential safety and logistical information for the proper management of chemical

waste.

Quantitative Data Presentation
The following table summarizes the known physical and chemical properties of Corymbosin.

This data is essential for a preliminary hazard assessment.
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Property Value

CAS Number 18103-41-8

Molecular Formula C₁₉H₁₈O₇

Molecular Weight 358.3 g/mol

Appearance Typically a yellowish-brown powder

Solubility
Soluble in polar solvents like water, ethanol, and

methanol; insoluble in non-polar solvents.

IUPAC Name
5-hydroxy-7-methoxy-2-(3,4,5-

trimethoxyphenyl)chromen-4-one

Experimental Protocols: General Chemical Waste
Disposal
The following is a general, step-by-step protocol for the disposal of laboratory chemical waste.

This should be adapted to comply with your institution-specific and local regulations.

Objective: To safely collect, label, and dispose of chemical waste in a manner that ensures

personnel safety and environmental compliance.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, compatible

gloves.

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid).

Hazardous waste labels (provided by your institution's EHS department).

Secondary containment bin.

Fume hood.

Procedure:
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Hazard Identification:

Treat Corymbosin as a hazardous chemical unless confirmed otherwise by a substance-

specific SDS.

Review all available safety information to understand its potential hazards (e.g., toxicity,

flammability, reactivity).

Container Selection and Labeling:

Select a waste container that is in good condition and chemically compatible with

Corymbosin and any solvent used.

As soon as the first drop of waste is added, affix a completed hazardous waste label to the

container.[1][2]

The label must include:

The words "Hazardous Waste".[1][2]

The full chemical name(s) of the contents (e.g., "Corymbosin in Methanol"). Avoid

abbreviations or formulas.[3]

The approximate concentrations or percentages of each component.[3]

The date the waste was first added to the container.

The name of the principal investigator or lab group.

Waste Accumulation:

All waste collection should be done in a designated Satellite Accumulation Area (SAA),

which is at or near the point of generation (e.g., in the lab where the work is being done).

[2]

Keep the waste container securely closed at all times, except when adding waste.[4]
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Store the waste container in a secondary containment bin to prevent the spread of

potential spills.[2][4]

Segregate incompatible waste streams to prevent dangerous reactions. For example,

store acids and bases separately.[2][3][4]

Disposal of Contaminated Labware:

Solid waste contaminated with Corymbosin (e.g., gloves, pipette tips, absorbent paper)

should be collected in a separate, clearly labeled hazardous waste bag or container.

Empty containers that held Corymbosin must be triple-rinsed with a suitable solvent. The

first rinsate must be collected and disposed of as hazardous waste.[4][5] Subsequent

rinses may be permissible for sewer disposal, but this must be confirmed with your EHS

office.

After proper rinsing and air-drying, deface or remove the original label from the empty

container before disposal in the appropriate recycling or trash bin.[4][5]

Requesting Waste Pickup:

Do not allow hazardous waste to accumulate in the lab.[3]

Once the waste container is full, or if it has been in storage for a set period (often 6-12

months, check with your EHS), submit a waste pickup request to your institution's EHS

department.[4]

Ensure the waste label is complete and accurate before the scheduled pickup. Improperly

labeled waste may be refused.[3]

Under no circumstances should unknown or hazardous chemicals be disposed of down the

drain or in the regular trash.[4][6] Evaporation of chemical waste in a fume hood is also not an

acceptable method of disposal.[5]

Mandatory Visualization
The following diagram illustrates the general workflow for proper laboratory chemical waste

disposal.
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Caption: General workflow for the safe disposal of laboratory chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14762852?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14762852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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